molecular formula C7H13ClN2O3 B13566597 1-Acetylpiperazine-2-carboxylicacidhydrochloride

1-Acetylpiperazine-2-carboxylicacidhydrochloride

Cat. No.: B13566597
M. Wt: 208.64 g/mol
InChI Key: QGCOLACVFTXVIT-UHFFFAOYSA-N
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Description

1-Acetylpiperazine-2-carboxylic acid hydrochloride is a piperazine derivative characterized by an acetyl group at the 1-position and a carboxylic acid moiety at the 2-position of the piperazine ring, with a hydrochloride salt enhancing its solubility. Piperazine derivatives are widely studied for their pharmacological relevance, including roles as intermediates in drug synthesis, enzyme inhibitors, and ligands for receptor targeting .

Properties

Molecular Formula

 C7H13ClN2O3

Molecular Weight

 208.64 g/mol

IUPAC Name

 1-acetylpiperazine-2-carboxylic acid;hydrochloride

InChI

 InChI=1S/C7H12N2O3.ClH/c1-5(10)9-3-2-8-4-6(9)7(11)12;/h6,8H,2-4H2,1H3,(H,11,12);1H

InChI Key

 QGCOLACVFTXVIT-UHFFFAOYSA-N

Canonical SMILES

 CC(=O)N1CCNCC1C(=O)O.Cl

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table compares 1-acetylpiperazine-2-carboxylic acid hydrochloride with structurally similar piperazine derivatives, focusing on substituents, molecular properties, and applications:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Applications/Findings Reference
1-Acetylpiperazine-2-carboxylic acid hydrochloride Acetyl (1-position), COOH (2-position) C₇H₁₁ClN₂O₃ (inferred) ~214.63 (calculated) Hypothesized: Intermediate for bioactive molecules -
1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride 4-Cyanobenzyl (1-position), COOH (2-position) C₁₃H₁₄ClN₃O₂ 291.73 Potential enzyme inhibitor or receptor ligand
1-(2-Phenylethyl)piperazine dihydrochloride Phenethyl (1-position) C₁₂H₁₈Cl₂N₂ 265.18 Neuropharmacology studies (e.g., serotonin/dopamine modulation)
Ethyl 1-Boc-piperazine-2-carboxylate HCl Boc-protected (1-position), ethyl ester (2-position) C₁₂H₂₃ClN₂O₄ 294.78 Synthetic intermediate for peptide mimetics
1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride 5-Chloro-2-methoxyphenyl (1-position) C₁₁H₁₄Cl₂N₂O 277.15 Antipsychotic or antidepressant candidate

Key Observations:

Substituent Impact on Solubility : The acetyl and carboxylic acid groups in the target compound likely enhance water solubility compared to lipophilic substituents like phenethyl () or adamantyl (). Hydrochloride salts further improve bioavailability .

Stability : Acidic stability, as seen in nicardipine hydrochloride (), suggests that the hydrochloride form of piperazine derivatives may resist degradation under physiological conditions.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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